5(6)-Carboxy-2',7'-dichlorofluorescein
5(6)-Carboxy-2',7'-dichlorofluorescein
Amine-reactive, green fluorophore. Intracellular pH indicator in the pH 4-5 range. DFCA DA precursor. 2,7-Dichlorofluorescein derivative.
5-carboxy-2',7'-dichlorofluorescein is an oxaspiro compound.
5-carboxy-2',7'-dichlorofluorescein is an oxaspiro compound.
Brand Name:
Vulcanchem
CAS No.:
111843-78-8
VCID:
VC20864348
InChI:
InChI=1S/C21H10Cl2O7/c22-13-4-11-17(6-15(13)24)29-18-7-16(25)14(23)5-12(18)21(11)10-2-1-8(19(26)27)3-9(10)20(28)30-21/h1-7,24-25H,(H,26,27)
SMILES:
C1=CC2=C(C=C1C(=O)O)C(=O)OC23C4=CC(=C(C=C4OC5=CC(=C(C=C35)Cl)O)O)Cl
Molecular Formula:
C21H10Cl2O7
Molecular Weight:
445.2 g/mol
5(6)-Carboxy-2',7'-dichlorofluorescein
CAS No.: 111843-78-8
Cat. No.: VC20864348
Molecular Formula: C21H10Cl2O7
Molecular Weight: 445.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Amine-reactive, green fluorophore. Intracellular pH indicator in the pH 4-5 range. DFCA DA precursor. 2,7-Dichlorofluorescein derivative. 5-carboxy-2',7'-dichlorofluorescein is an oxaspiro compound. |
|---|---|
| CAS No. | 111843-78-8 |
| Molecular Formula | C21H10Cl2O7 |
| Molecular Weight | 445.2 g/mol |
| IUPAC Name | 2',7'-dichloro-3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carboxylic acid |
| Standard InChI | InChI=1S/C21H10Cl2O7/c22-13-4-11-17(6-15(13)24)29-18-7-16(25)14(23)5-12(18)21(11)10-2-1-8(19(26)27)3-9(10)20(28)30-21/h1-7,24-25H,(H,26,27) |
| Standard InChI Key | JGZVUTYDEVUNMK-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1C(=O)O)C(=O)OC23C4=CC(=C(C=C4OC5=CC(=C(C=C35)Cl)O)O)Cl |
| Canonical SMILES | C1=CC2=C(C=C1C(=O)O)C(=O)OC23C4=CC(=C(C=C4OC5=CC(=C(C=C35)Cl)O)O)Cl |
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